Cas no 1805555-89-8 (4-(Difluoromethyl)-3-methoxy-6-methylpyridine-2-carboxamide)

• Product Name: 4-(Difluoromethyl)-3-methoxy-6-methylpyridine-2-carboxamide
• CAS No: 1805555-89-8
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4896899
• Update Time: 2025-05-22

4-(Difluoromethyl)-3-methoxy-6-methylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methoxy-6-methylpyridine-2-carboxamide

• Inchi： 1S/C9H10F2N2O2/c1-4-3-5(8(10)11)7(15-2)6(13-4)9(12)14/h3,8H,1-2H3,(H2,12,14)
• InChI Key： JIGAGDAPODXMBT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N=C(C(N)=O)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on 4-(Difluoromethyl)-3-methoxy-6-methylpyridine-2-carboxamide

4-(Difluoromethyl)-3-methoxy-6-methylpyridine-2-carboxamide: A Comprehensive Overview

4-(Difluoromethyl)-3-methoxy-6-methylpyridine-2-carboxamide, also known by its CAS number 1805555-89-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has been the subject of extensive research due to its unique structural properties and potential applications in various industries. The molecule's structure, which includes a pyridine ring substituted with difluoromethyl, methoxy, and methyl groups, contributes to its distinctive chemical behavior and reactivity.

The synthesis of 4-(Difluoromethyl)-3-methoxy-6-methylpyridine-2-carboxamide involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. Researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process. These advancements not only improve the efficiency of synthesis but also pave the way for large-scale production, making this compound more accessible for industrial applications.

One of the most promising applications of 4-(Difluoromethyl)-3-methoxy-6-methylpyridine-2-carboxamide lies in its potential as a precursor for advanced materials. The compound's ability to form stable coordination complexes has been leveraged in the development of novel catalysts for chemical transformations. For instance, recent research has demonstrated its effectiveness in accelerating the cross-coupling reactions, which are critical in pharmaceutical and agrochemical industries.

In addition to its catalytic applications, this compound has shown potential in the field of electronics. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Studies have revealed that incorporating 4-(Difluoromethyl)-3-methoxy-6-methylpyridine-2-carboxamide into OLED structures can enhance device efficiency and stability, offering a pathway for next-generation display technologies.

The toxicity profile of 4-(Difluoromethyl)-3-methoxy-6-methylpyridine-2-carboxamide has also been a focal point of recent investigations. Preclinical studies indicate that the compound exhibits low toxicity at therapeutic concentrations, making it a safer option for certain industrial applications. However, further research is required to fully understand its long-term effects and environmental impact.

In conclusion, 4-(Difluoromethyl)-3-methoxy-6-methylpyridine-2-carboxamide represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a valuable asset in modern chemistry and materials science. As research continues to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.